Decahydro-2-naphthoic acid

• IUPAC Name: 1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene-2-carboxylic acid
• InChI: InChI=1S/C11H18O2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h8-10H,1-7H2,(H,12,13)
• InChI Key: MYVFQFVSXKPBEM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CC(CCC2C1)C(=O)O
• Molecular Formula: C11H18O2
• DSSTOX Substance ID: DTXSID20349665
• Molecular Weight: 182.26 g/mol
• CAS No.: 13032-41-2

Description

Decahydro-2-naphthoic acid, also known as this compound or DHNA, is a cyclic carboxylic acid that has been gaining attention in the scientific community due to its potential applications in various fields. DHNA is a white crystalline powder that is insoluble in water but soluble in organic solvents. It has a melting point of 139-141°C and a molecular weight of 172.24 g/mol.

Scientific Research Applications

• Anaerobic Degradation of PAHs : Decahydro-2-naphthoic acid is identified as a metabolite in the anaerobic degradation pathway of naphthalene and related compounds, suggesting its role in the bioremediation of PAH-contaminated environments. This degradation occurs in the presence of sulfate-reducing bacteria, which utilize naphthalene and its derivatives under anaerobic conditions, reducing them through a series of hydrogenation reactions to form this compound (Zhang, Sullivan, & Young, 2004); (Meckenstock, Annweiler, Michaelis, Richnow, & Schink, 2000); (Annweiler, Materna, Safinowski, Kappler, Richnow, Michaelis, & Meckenstock, 2000).

• Ring Cleavage in PAH Degradation : Research indicates that in the anaerobic degradation of naphthalene, its ring system is reduced before ring cleavage, forming intermediates like this compound. This process is crucial for understanding the complete pathway of PAH degradation under anaerobic conditions (Annweiler, Michaelis, & Meckenstock, 2002).

• Stereochemistry of Decahydro Compounds : The stereochemistry of decahydro-naphthoic acids, including this compound, has been studied to understand their chemical transformations and stability. This research is important for synthetic chemistry and the development of new chemical compounds (Nazarov, Kucherov, & Andreev, 1956).

• Catalytic Decarboxylation in Crude Oil : this compound is relevant in studies involving the catalytic decarboxylation of naphthenic acids in crude oil. This process is significant for reducing corrosion in oil production and refining (Zhang, Ma, Wang, Liu, Shuler, & Tang, 2006).

• Applications in Polymer Synthesis : this compound derivatives have been utilized in the synthesis of polymers. Studies focus on understanding how the structural variations of decahydro-2-naphthyl moieties affect the properties of the resultant polymers, which is valuable for material science (Ozaki, Sumita, Goto, & Matsumoto, 2013).

Future Directions

Future research could focus on the microbial communities that metabolize Decahydro-2-naphthoic acid and other similar compounds. This could lead to new insights into the biodegradation of polycyclic aromatic hydrocarbons and other recalcitrant pollutants.

Mechanism of Action

Target of Action

Decahydro-2-naphthoic acid, also known as decahydronaphthalene-2-carboxylic acid, is primarily involved in the anaerobic degradation of naphthalene . The compound’s primary targets are the enzymes involved in this degradation pathway .

Mode of Action

The compound interacts with its targets by undergoing a series of reduction reactions . These reactions are specific to the aromatic ring of the compound . The activation reaction involves the addition of a C1 unit, comparable to the formation of 2-naphthoic acid in anaerobic naphthalene degradation .

Biochemical Pathways

This compound is part of a new metabolic pathway for the anaerobic degradation of naphthalenes . This pathway proceeds via the reduction of the aromatic ring system of 2-naphthoic acid to initiate ring cleavage .

Pharmacokinetics

The compound’s physical properties, such as its boiling point of 109°c at 14 mmhg and density of 0996 g/mL at 25°C, may influence its absorption, distribution, metabolism, and excretion .

Result of Action

The result of the compound’s action is the formation of reduced 2-naphthoic acid derivatives, including tetrahydro-, octahydro-, and this compound . These compounds are consistently identified in supernatants of cultures grown with either naphthalene, 2-methylnaphthalene, or tetralin .

Action Environment

The action of this compound is influenced by environmental factors such as the presence of specific electron acceptors, trace metals, and competition for substrates from non-degrading microbes . These factors shape the microbial communities capable of degrading the compound .

Biochemical Analysis

Biochemical Properties

Decahydro-2-naphthoic acid plays a significant role in biochemical reactions, particularly in the anaerobic degradation of polycyclic aromatic hydrocarbons (PAHs). It is a key intermediate in the metabolic pathway of naphthalene degradation. The compound interacts with several enzymes and proteins, including those involved in the reduction of aromatic rings. For instance, it is formed through a series of hydrogenation reactions catalyzed by specific enzymes that sequentially reduce naphthalene to this compound . These interactions are crucial for the breakdown of complex aromatic structures into simpler, more manageable forms.

Cellular Effects

This compound influences various cellular processes, particularly in microorganisms involved in the biodegradation of PAHs. It affects cell signaling pathways and gene expression related to the degradation of aromatic compounds. The presence of this compound in cells indicates active metabolic processes aimed at reducing and cleaving aromatic rings . This compound’s role in cellular metabolism is pivotal for the detoxification and utilization of naphthalene and similar compounds.

Molecular Mechanism

The molecular mechanism of this compound involves its formation through the reduction of naphthalene. This process includes multiple hydrogenation steps, each facilitated by specific enzymes that target the aromatic ring system . The compound acts as an intermediate, eventually leading to the cleavage of the ring structure and further degradation into simpler molecules. This mechanism is analogous to the benzoyl-coenzyme A pathway observed in the degradation of monoaromatic hydrocarbons .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under anaerobic conditions but can undergo degradation when exposed to aerobic environments. Long-term studies have shown that this compound can persist in anaerobic cultures, indicating its role as a stable intermediate in the degradation pathway . Its stability and activity can be influenced by various environmental factors, including the presence of specific electron acceptors and microbial communities .

Dosage Effects in Animal Models

Studies on the dosage effects of this compound in animal models are limited. It is known that the compound’s impact varies with different concentrations. At lower doses, this compound may facilitate the degradation of naphthalene without causing significant toxicity. At higher doses, however, it could potentially lead to adverse effects, including toxicity and disruption of normal cellular functions

Metabolic Pathways

This compound is involved in the anaerobic degradation pathway of naphthalene. This pathway includes the initial carboxylation of naphthalene to form 2-naphthoic acid, followed by a series of hydrogenation reactions that reduce the aromatic ring system . The compound serves as a central intermediate, facilitating the breakdown of complex PAHs into simpler molecules that can be further metabolized by microorganisms. Enzymes such as reductases and dehydrogenases play crucial roles in these metabolic processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with specific transporters and binding proteins. These interactions facilitate the compound’s movement across cellular membranes and its localization within specific cellular compartments . The distribution of this compound is essential for its role in the degradation pathway, ensuring that it reaches the appropriate enzymatic sites for further processing.

Subcellular Localization

This compound is primarily localized within the cytoplasm of cells involved in the anaerobic degradation of naphthalene. Its activity and function are influenced by its subcellular localization, which is directed by specific targeting signals and post-translational modifications . The compound’s presence in the cytoplasm ensures its accessibility to the enzymes required for its reduction and further degradation, facilitating efficient metabolic processes.